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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the stability and storage
conditions for Enalaprilat-D5. Due to a lack of publicly available, in-depth stability studies
specifically for the deuterated form, this guide leverages extensive data from its non-deuterated
counterpart, enalapril and its active metabolite enalaprilat. The deuterium labeling in
Enalaprilat-D5 is not expected to significantly alter the fundamental chemical stability or
degradation pathways of the molecule. Therefore, the information presented here, derived from
studies on enalapril, serves as a robust and scientifically sound proxy for understanding the
stability profile of Enalaprilat-D5.

Introduction

Enalaprilat-D5 is the deuterated form of Enalaprilat, the active metabolite of the angiotensin-
converting enzyme (ACE) inhibitor enalapril. As a stable isotope-labeled internal standard,
Enalaprilat-D5 is critical for accurate quantification in pharmacokinetic and metabolic studies
using mass spectrometry. Ensuring the integrity of this standard is paramount for the reliability
of experimental results. This guide provides a detailed summary of its recommended storage
conditions, potential degradation pathways, and protocols for stability assessment.

Recommended Storage Conditions

The stability of Enalaprilat-D5 is highly dependent on whether it is in solid form or in solution.
Adherence to recommended storage conditions is crucial to prevent degradation and maintain
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its purity.

Solid State Storage

In its solid (powder) form, Enalaprilat-D5 is relatively stable.

Storage Temperature Recommended Duration
-20°C 3 years[1]
4°C 2 years[1]

In-Solvent Storage

Once dissolved in a solvent, the stability of Enalaprilat-D5 is significantly reduced. It is
advisable to prepare solutions fresh. If storage is necessary, it should be for a limited time at
low temperatures.

Storage Temperature Recommended Duration
-80°C 6 months[2]
-20°C 1 month[2]

Chemical Stability and Degradation Pathways

The primary degradation pathways for enalapril, and by extension Enalaprilat-D5, are
hydrolysis and intramolecular cyclization. These reactions are influenced by pH, temperature,
and light.[3]

Hydrolytic Degradation

Hydrolysis is a major degradation route, particularly under alkaline conditions. Enalapril, the
prodrug, hydrolyzes to form enalaprilat. While Enalaprilat-D5 is already the active metabolite,
further degradation can occur under harsh conditions.

Cyclization to Diketopiperazine
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In acidic and neutral aqueous solutions, enalapril can undergo intramolecular cyclization to
form a diketopiperazine (DKP) derivative. This is also a potential degradation pathway for
Enalaprilat-D5.

Photostability

Exposure to UV and visible radiation can lead to slight degradation in aqueous solutions.
However, in the solid state, the compound is generally considered photostable.

Thermal Stability

In the solid state, enalapril has been shown to be stable under dry heat conditions.

The following diagram illustrates the primary degradation pathways of the parent compound,
enalapril, which are anticipated to be the same for Enalaprilat-D5.
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Enalapril

Hydrolysis (Alkaline/Neutral pH) \Cyclization (Acidic/Neutral pH)

Enalaprilat (Diketopiperazine (DKP))

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
Prepare Solutions of Enalaprilat-D5
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Acid Hydrolysis Alkaline Hydrolysis Neutral Hydrolysis Oxidative Stress Photolytic Stress Thermal Stress (Solid)
(e.g., 0.1N HCI, 80°C) (e.g., 0.1N NaOH, 80°C) (e.g., Water, 80°C) (e.g., H202, RT) (e.g., UV/Vis light, 40°C) (e.g., 50°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799935#enalaprilat-d5-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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